Cas no 125401-92-5 (Bispyribac Sodium)

• Product Name: Bispyribac Sodium
• CAS No: 125401-92-5
• MF: C₁₉H₁₇N₄NaO₈
• MW: 452.350055456162
• MDL: MFCD02314071
• CID: 63771
• PubChem ID: 329754414
• Update Time: 2025-11-01

Bispyribac Sodium Chemical and Physical Properties

Names and Identifiers

• Sodium 2,6-bis((4,6-dimethoxypyrimidin-2-yl)oxy)benzoate
• Sodium 2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate
• 2,6-Bis((4,6-dimethoxy-2-pyrimidinyl)oxy)-benzoic acid sodium salt
• 2,6-BIS[(4,6-DIMETHOXY-2-PYRIMIDINYL)OXY]BENZOIC ACID
• 2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoic acid
• BISPYRIBAC
• Bispyribac-sodium
• Bispyribac sodium
• Bispyribac sodium salt
• Sodium 2,6-bis(4,6-dimethoxy-2-pyrimidinyloxy)benzoate
• sodium 2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoate
• sodium 2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoate
• NOMINEE
• kih-2023
• Short-keep
• Grasssbort
• Grass-short
• Bispyribac sod
• BISPYRIBAL-SODIUM
• Bispyribac-sodium Standard
• Bispyribac sodium salt
• H10382
• DTXCID5014383
• AKOS015900561
• UNII-4NVB39F4NF
• CHEMBL3188418
• FUHMZYWBSHTEDZ-UHFFFAOYSA-M
• Tox21_302435
• 4NVB39F4NF
• GS-6718
• Q17122484
• CHEBI:81757
• BISPYRIBAC SODIUM SALT [MI]
• NCGC00255125-01
• V 10029
• sodium 2,6-bis[ (4,6-dimethoxypyrimidin-2-yl)oxy]ben-zoate
• Bispyribac-sodium [ISO:BSI]
• Benzoic acid, 2,6-bis((4,6-dimethoxy-2-pyrimidinyl)oxy)-, sodium salt
• HY-B0869A
• AKOS015895807
• CAS-125401-92-5
• CS-0012886
• sodium;2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate
• Benzoic acid, 2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]-, sodium salt (1:1)
• Adora
• FT-0631120
• Bispyribac (sodium)
• BISPYRIBAC-SODIUM [ISO]
• 125401-92-5
• BENZOIC ACID, 2,6-BIS((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)-, SODIUM SALT (1:1)
• A805381
• V-10029
• SCHEMBL116404
• KUH 911
• BISPYRIBAC-NA
• KUH-911
• CCRIS 9245
• Velocity SP
• Sodium 2,6-bis(4,6-dimethoxy-2-pyrimidinyl)xoy)benzoate
• 2,6-BIS((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)BENZOIC ACID SODIUM SALT
• AMY3410
• Benzoic acid, 2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]-, sodium salt
• EPA Chemical Code 078906
• DTXSID7034383
• Nanogen Index code is BPY (3-031)
• Bispyribac sodium 100 microg/mL in Acetonitrile/Water
• MFCD02314071
• Bispyribac sodium salt, PESTANAL(R), analytical standard
• Bispyribac Sodium

• MDL： MFCD02314071
• Inchi： 1S/C19H18N4O8.Na/c1-26-12-8-13(27-2)21-18(20-12)30-10-6-5-7-11(16(10)17(24)25)31-19-22-14(28-3)9-15(23-19)29-4;/h5-9H,1-4H3,(H,24,25);/q;+1/p-1
• InChI Key： FUHMZYWBSHTEDZ-UHFFFAOYSA-M
• SMILES： [Na+].O(C1N=C(C=C(N=1)OC)OC)C1C=CC=C(C=1C(=O)[O-])OC1N=C(C=C(N=1)OC)OC

Computed Properties

• Exact Mass: 452.09400
• Monoisotopic Mass: 452.09440780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 515
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Color/Form: White powdery solid
• Density: 1.3370
• Melting Point: 223-224 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: 73.3 g/l at 20 ºC
• PSA: 147.07000
• LogP: 1.24910
• Vapor Pressure: No data available
• Solubility: Solubility at 25 ℃

Bispyribac Sodium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• RTECS：DG4436200
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 4111, 2635 orally; in rats (mg/kg): >2000 dermally; LC50 in bluegill sunfish, rainbow trout (ppm): >100, >100 (Yokoyama)
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Bispyribac Sodium

Professional Introduction to Bispyribac Sodium (CAS No. 125401-92-5)

Bispyribac Sodium, chemically known by its CAS number 125401-92-5, is a highly effective herbicide widely utilized in modern agricultural practices. This compound belongs to the pyrimidinyloxybenzoic acid class of herbicides, renowned for its selective action against broadleaf weeds while maintaining minimal impact on crops. The introduction of Bispyribac Sodium into the market has significantly enhanced weed management strategies, contributing to higher crop yields and improved farming efficiency.

The mechanism of action for Bispyribac Sodium revolves around its ability to inhibit acetolactate synthase (ALS), a key enzyme in the biosynthesis of essential branched-chain amino acids in plants. By targeting this enzyme, the herbicide disrupts the metabolic pathways of weeds, leading to their gradual decline and eventual death. This specificity ensures that crops, which do not possess an ALS enzyme or have different metabolic pathways, remain unaffected. Such selectivity is a cornerstone of modern agrochemical development, aligning with the growing demand for environmentally sustainable farming practices.

Recent advancements in agricultural research have highlighted the versatility of Bispyribac Sodium. Studies have demonstrated its efficacy in a variety of soil types and climatic conditions, making it a reliable choice for farmers worldwide. Furthermore, the compound's low environmental persistence and high degradation rates under sunlight and microbial activity underscore its safety profile. These attributes have positioned Bispyribac Sodium as a preferred option for integrated pest management (IPM) systems, where multiple control strategies are employed to minimize reliance on any single herbicide.

The application of Bispyribac Sodium extends beyond conventional farming. Its use in organic farming systems has been explored, where strict regulations on synthetic herbicides necessitate alternatives that meet stringent safety standards. Research has shown that when applied according to guidelines, Bispyribac Sodium does not leave harmful residues on crops, making it compatible with organic certification requirements. This adaptability has opened new avenues for its adoption in diverse agricultural settings.

Innovations in formulation technology have further enhanced the performance of Bispyribac Sodium. Modern formulations incorporate adjuvants that improve absorption and distribution within plants, thereby increasing efficacy and reducing application rates. These advancements not only enhance cost-effectiveness but also minimize environmental footprints by reducing the quantity of active ingredient needed per hectare. Such developments reflect the industry's commitment to innovation and sustainability.

The global impact of Bispyribac Sodium is evident in its widespread adoption across various regions. In regions plagued by invasive weed species that threaten food security, this herbicide has been instrumental in restoring ecological balance and improving agricultural productivity. Its role in combating noxious weeds has also contributed to biodiversity conservation efforts by reducing competition for native flora. These multifaceted benefits underscore the compound's significance in modern agriculture.

As research continues to evolve, new applications for Bispyribac Sodium are being discovered. For instance, studies are exploring its potential use in combination with other agrochemicals to develop synergistic formulations that offer broader weed control with reduced application frequencies. Such collaborative approaches highlight the dynamic nature of agrochemical research and development, driven by the need for more efficient and sustainable solutions.

The regulatory landscape surrounding Bispyribac Sodium reflects its importance in global agriculture. Regulatory bodies worldwide have conducted extensive safety assessments to ensure its responsible use. These assessments include studies on acute toxicity, chronic exposure risks, and environmental impact assessments (EIAs). The positive outcomes of these evaluations have solidified Bispyribac Sodium's status as a trusted tool in modern farming practices.

Looking ahead, the future of Bispyribac Sodium appears promising as research continues to uncover new possibilities for its application. The integration of precision agriculture technologies, such as satellite imaging and drone-based monitoring, is expected to enhance its use by enabling targeted applications only where needed. This precision approach not only maximizes efficiency but also minimizes unnecessary exposure to agrochemicals.

In conclusion, Bispyribac Sodium (CAS No. 125401-92-5) stands as a testament to the advancements in agrochemical science. Its selective action against weeds without harming crops makes it an invaluable asset for farmers seeking effective weed management solutions. With ongoing research and innovative applications on the horizon, this compound is poised to play an even greater role in sustainable agriculture worldwide.